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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)-3'-

fluoropropiophenone

CAS No.: 898786-98-6

Cat. No.: B1327566

Get Quote

Chemical Identity & Hazard Characterization
Before disposal, you must validate the chemical identity to ensure it enters the correct waste

stream. This compound contains both Chlorine and Fluorine substituents.[2]

Chemical Structure Context: A dihydrochalcone derivative consisting of two phenyl rings

linked by a propanone chain.

Ring A (Benzoyl moiety): Fluorinated at the 3' (meta) position.

Ring B (Distal phenyl): Chlorinated at the 3 (meta) position.

Waste Classification:Halogenated Organic Solid/Solvent.[1]

Critical Note: The presence of Fluorine necessitates strict segregation from non-

halogenated streams. Upon incineration, this compound generates Hydrogen Fluoride

(HF) and Hydrogen Chloride (HCl), requiring scrubbed incineration facilities.
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Physicochemical & Hazard Profile (Class-Based Assessment)
Property Value / Classification Operational Implication

Physical State Solid (Crystalline powder)
Requires dissolution or solid

waste bin; DO NOT flush.[1]

Solubility
Low (Water); High (DCM,

DMSO, Methanol)

Use halogenated solvents

(e.g., DCM) for rinsing

glassware.

Reactivity
Stable; Incompatible with

Strong Oxidizers

Segregate from Nitric

Acid/Peroxides to prevent

exothermic reaction.

EPA Waste Code
D022 (Chloroform ref) / F002

(Halogenated solvents)

Default to Halogenated Waste

Stream.

Aquatic Toxicity Acute Category 1 (H400)
Zero Tolerance for drain

disposal.

Strategic Disposal Protocol
This protocol uses a Self-Validating System: at each step, a physical check prevents

downstream errors (e.g., mixing with oxidizers or non-halogens).[1]

Phase 1: Pre-Disposal Segregation (The "Halogen Rule")
Causality: Mixing halogenated waste with non-halogenated solvents (e.g., Acetone, Ethanol)

contaminates the entire bulk container. Disposal facilities charge 2-3x more for halogenated

waste, and improper labeling can damage incinerators not equipped for HF scrubbing.[1]

Action: Designate a specific waste container labeled "HALOGENATED ORGANIC WASTE."

Validation: Verify the container tag is Red or Yellow (depending on institutional color coding

for halogens) and explicitly lists "Fluorine/Chlorine Content."

Phase 2: Solubilization & Transfer (For Residuals)
If the compound is adhering to glassware:
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Solvent Choice: Use Dichloromethane (DCM) or Chloroform.

Why? These are already halogenated. Using Acetone increases the volume of

"flammable" waste but forces the cheaper solvent into the expensive "halogenated"

stream.

Rinse Protocol: Triple rinse the flask.

Transfer: Pour rinsate into the Halogenated Waste Carboy.

Phase 3: Solid Waste Disposal (Bulk Substance)
If disposing of >500mg of pure solid:

Containment: Do not dissolve unnecessarily. Place the solid in a screw-top jar (HDPE or

Glass).

Secondary Containment: Place the jar into a clear, sealable bag (4-mil polyethylene).

Tagging: Attach a hazardous waste tag directly to the bag/jar.

Mandatory Text: "3-(3-Chlorophenyl)-3'-fluoropropiophenone - Solid.[1][3][4] TOXIC.

HALOGENATED."

Workflow Visualization (Decision Logic)
The following diagram illustrates the decision matrix for disposing of this compound. This logic

prevents the common error of diluting halogenated solids into non-halogenated liquid streams.
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Start: 3-(3-Chlorophenyl)-3'-fluoropropiophenone Waste

Is the waste Solid or Liquid?

Liquid / Solution

Dissolved

Solid / Powder

Bulk Solid

Does solvent contain Halogens?

Add to HALOGENATED Solvent Carboy

Yes (DCM, Chloroform) CONTAMINATION ALERT!
Must be re-classified as Halogenated

No (Acetone, EtOH)

Re-route

Seal in HDPE/Glass Jar
(Double Bag)

Label: 'Halogenated Organic Solid'

Final Pickup

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated aromatic ketone waste. Note the critical

re-routing of non-halogenated solvents if they are contaminated by the solute.

Emergency Response & Spill Control
In the event of a spill of 3-(3-Chlorophenyl)-3'-fluoropropiophenone:

PPE Upgrade: Immediately don Nitrile gloves (double layer) and safety goggles. If powder is

airborne, use an N95 or P100 respirator.
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Dry Spill:

Do not sweep vigorously (generates dust).[5]

Cover with a wet paper towel (dampened with water) to suppress dust.

Scoop into a wide-mouth jar.

Label as "Halogenated Spill Debris."

Wet Spill (Solution):

Absorb with Vermiculite or Polypropylene pads.

Do NOT use standard paper towels if the solvent is an oxidizer (unlikely here, but good

practice).

Dispose of absorbent material into the Halogenated Solid Waste bin.

Regulatory & Compliance Check
EPA (USA): This compound falls under "Characteristic Hazardous Waste" due to toxicity and

halogen content. It must be incinerated at a permitted facility (TSDF).

Drain Disposal: Strictly Prohibited.[6][7] The compound is likely H410 (Very toxic to aquatic

life with long-lasting effects) based on its chlorinated/fluorinated structure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1327566?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

